Cas no 1704422-96-7 (3-(thiolan-3-yl)prop-2-en-1-amine)

• Product Name: 3-(thiolan-3-yl)prop-2-en-1-amine
• CAS No: 1704422-96-7
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 5872316
• PubChem ID: 107133612
• Update Time: 2025-08-03

3-(thiolan-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-3-yl)prop-2-en-1-amine
• 1704422-96-7
• EN300-1858553

• Inchi： 1S/C7H13NS/c8-4-1-2-7-3-5-9-6-7/h1-2,7H,3-6,8H2/b2-1+
• InChI Key： LHQWBVKFYJNZQJ-OWOJBTEDSA-N
• SMILES： S1CCC(/C=C/CN)C1

Computed Properties

• Exact Mass: 143.07687059g/mol
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-(thiolan-3-yl)prop-2-en-1-amine

Introduction to 3-(thiolan-3-yl)prop-2-en-1-amine (CAS No. 1704422-96-7) in Modern Chemical Research

3-(thiolan-3-yl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1704422-96-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a unique thiolan ring fused with an allylamine moiety, has garnered attention due to its versatile structural properties and potential applications in drug development. The thiolan ring, a five-membered heterocycle containing sulfur, contributes to the compound's reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The structure of 3-(thiolan-3-yl)prop-2-en-1-amine exhibits a conjugated system comprising an allyl group and an amine functionality, which can participate in various chemical reactions such as Michael additions, nucleophilic substitutions, and redox processes. These chemical behaviors make the compound a promising candidate for synthesizing complex molecules with tailored biological properties. Recent advancements in synthetic methodologies have enabled more efficient preparation of this compound, facilitating its exploration in multiple research domains.

In the context of pharmaceutical innovation, 3-(thiolan-3-yl)prop-2-en-1-amine has been investigated for its potential role in developing novel therapeutic agents. The sulfur-containing thiolan ring is known to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that could be exploited for therapeutic purposes. For instance, studies have suggested that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, although further research is necessary to fully elucidate their mechanisms of action.

One of the most intriguing aspects of 3-(thiolan-3-yl)prop-2-en-1-amine is its ability to serve as a building block for more complex structures. Researchers have utilized this compound to synthesize analogs with enhanced pharmacological profiles by modifying its substituents or incorporating it into larger molecular frameworks. These efforts have led to the discovery of new compounds with improved solubility, bioavailability, and target specificity. Such innovations underscore the importance of 3-(thiolan-3-yl)prop-2-en-1-amine as a versatile intermediate in drug discovery.

The synthetic pathways for preparing 3-(thiolan-3-yl)prop-2-en-1-amine have been refined through recent methodological breakthroughs. Traditional approaches often involved multi-step sequences with moderate yields and harsh reaction conditions. However, modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have provided more efficient and sustainable routes to this compound. These advancements not only improve the accessibility of 3-(thiolan-3-ylo propenylamine) but also open new avenues for exploring its derivatives.

From a biochemical perspective, the amine group in 3-(thiolan-y propenylamine) can act as a nucleophile, participating in interactions with biomolecules like proteins and nucleic acids. This property makes it useful for designing probes or inhibitors that target specific biological pathways. For example, researchers have explored its potential in developing kinase inhibitors or modulators of protein-protein interactions, which are critical in many diseases. The thiolan ring's sulfur atom also offers opportunities for coordination chemistry, enabling the development of metal-based complexes with therapeutic applications.

The pharmacokinetic properties of 3-(thiolan-y propenylamine) are another area of active investigation. Understanding how this compound is metabolized and excreted in vivo is essential for optimizing its therapeutic potential. Preliminary studies suggest that it may exhibit favorable pharmacokinetic profiles, but further preclinical trials are needed to confirm these findings. These studies will also help determine appropriate dosing regimens and identify any potential side effects associated with its use.

In conclusion, 3-(thiolan-y propenylamine) (CAS No. 1704422 96 7) represents a fascinating compound with broad applications in chemical research and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel molecules with diverse biological activities. As synthetic methodologies continue to evolve, 3-thiolan y propen yl amine will undoubtedly play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.